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Compound of Interest

Compound Name: 2-Chloro-5-methylpyrazine

Cat. No.: B1367138 Get Quote

Compound Identification and Physicochemical
Properties
A foundational understanding of a chemical's properties is the first step in a robust safety

assessment. 2-Chloro-5-methylpyrazine is a colorless to yellow solid or liquid with the

molecular formula C₅H₅ClN₂.[2] Its reactivity and potential hazards are directly linked to its

physical state and chemical structure.

Table 1: Physicochemical Data for 2-Chloro-5-methylpyrazine

Property Value Source

Molecular Weight 128.56 g/mol [3]

Boiling Point 172°C [4]

Density 1.234 g/cm³ [4]

Flash Point 72°C [4]

Physical Form
Colorless to yellow solid or

liquid
[2]

Storage Temperature Inert atmosphere, 2-8°C [2]
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The flash point of 72°C indicates that while not classified as highly flammable, it can form

combustible mixtures with air at elevated temperatures, a critical consideration for storage and

heating protocols.

Hazard Identification and GHS Classification
2-Chloro-5-methylpyrazine is classified as hazardous under the Globally Harmonized System

(GHS).[3] Understanding these classifications is crucial for selecting appropriate controls and

personal protective equipment (PPE). The primary hazards are acute toxicity and irritation.[3][5]

Table 2: GHS Hazard Classification

Classification
Hazard
Statement

Signal Word Pictogram Source

Acute Toxicity,

Oral (Category 4)

H302: Harmful if

swallowed
Warning

GHS07

(Exclamation

Mark)

[2][3]

Acute Toxicity,

Dermal

(Category 4)

H312: Harmful in

contact with skin
Warning

GHS07

(Exclamation

Mark)

[3]

Acute Toxicity,

Inhalation

(Category 4)

H332: Harmful if

inhaled
Warning

GHS07

(Exclamation

Mark)

[3]

Skin Irritation

(Category 2)

H315: Causes

skin irritation
Warning

GHS07

(Exclamation

Mark)

[2][5]

Serious Eye

Irritation

(Category 2A)

H319: Causes

serious eye

irritation

Warning

GHS07

(Exclamation

Mark)

[2][5]

Specific target

organ toxicity,

single exposure

(Category 3)

H335: May

cause respiratory

irritation

Warning

GHS07

(Exclamation

Mark)

[2][5]
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These classifications dictate the necessity of preventing all routes of exposure—ingestion,

skin/eye contact, and inhalation. The causality is clear: the compound's chemical nature allows

it to disrupt biological processes upon absorption, leading to systemic harm and localized

irritation.[6]

The Hierarchy of Controls: A Systematic Approach
to Safety
The most effective safety protocols prioritize engineering and administrative controls over sole

reliance on PPE. This systematic approach, known as the Hierarchy of Controls, provides a

self-validating system for minimizing risk.
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Hierarchy of Controls for 2-Chloro-5-methylpyrazine
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(Gloves, Goggles, Lab Coat)

Least Effective
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Caption: The Hierarchy of Controls prioritizes systematic risk reduction.

Engineering Controls: The primary line of defense is to physically isolate personnel from the

hazard. All handling of 2-Chloro-5-methylpyrazine, including weighing and transferring,

must be conducted in a certified chemical fume hood to prevent inhalation of vapors.[7][8]

The ventilation system directly removes the hazard at the source.
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Administrative Controls: Safe work practices are critical. Do not eat, drink, or smoke in

laboratory areas.[9] Ensure clear labeling of all containers. Access to areas where this

compound is stored and handled should be restricted to trained personnel.

Personal Protective Equipment (PPE): PPE is the last line of defense, used in conjunction

with the controls above. It does not eliminate the hazard but provides a barrier.[10] The

required PPE includes:

Eye and Face Protection: Chemical safety goggles or a face shield worn over safety

glasses are mandatory to protect against splashes.[11][12]

Hand Protection: Chemical-resistant, impermeable gloves (e.g., Nitrile rubber) must be

worn.[7] Gloves should be inspected before use and changed immediately if

contamination is suspected.[13]

Body Protection: A chemical-resistant lab coat or coveralls must be worn and kept fully

buttoned.[7][13] Ensure shoes fully cover the foot.[11]

Detailed Protocols for Handling and Storage
Adherence to standardized protocols is essential for safety and experimental reproducibility.

Protocol 4.1: Standard Handling Procedure
Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the appropriate working height. Clear the workspace of any unnecessary items.

PPE Donning: Don all required PPE as described in Section 3.

Transfer: Conduct all transfers of the chemical within the fume hood. Use non-sparking tools

if there is any risk of static discharge.[14]

Container Management: Keep the container tightly closed when not in use to prevent the

release of vapors.[9]

Hygiene: After handling, wash hands thoroughly with soap and water.[9] Remove and

properly store or dispose of PPE.
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Protocol 4.2: Storage
Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area,

adhering to the recommended 2-8°C temperature range.[2][9] The storage location should

be a designated, locked cabinet.[5]

Ignition Sources: Store away from heat, sparks, open flames, and other ignition sources.[7]

Incompatibilities: Keep away from strong oxidizing agents and strong acids.[12]

Emergency Procedures: Accidental Release and
Exposure
A swift and correct response to an emergency can significantly mitigate harm.

Accidental Release Measures
In the event of a spill, the following workflow must be initiated immediately.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d700de1?context=bbe
https://store.apolloscientific.co.uk/storage/msds/OR16560_msds.pdf
https://file.medchemexpress.com/batch_PDF/HY-18743/Coelenterazine-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Methoxypyrazine.pdf
https://www.fishersci.com/store/msds?partNumber=AC127471000&productDescription=2-METHYLPIPERAZINE%2C+98%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1367138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accidental Spill Response Workflow

Spill Occurs

Alert personnel
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No

Minor Spill:
Proceed with cleanup

Yes

Don appropriate PPE
(respirator if needed)

Contain spill with
inert absorbent material

(sand, vermiculite)

Collect residue into a
sealed, labeled container

Decontaminate area

Dispose of waste as
hazardous material
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Caption: A clear workflow for responding to an accidental chemical spill.
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Protocol 5.1.1: Spill Cleanup

Evacuate and Ventilate: Evacuate all non-essential personnel and ensure the area is well-

ventilated, using the fume hood to its full capacity.[5]

Containment: For a minor spill, absorb the material with a non-combustible, inert material

such as sand, vermiculite, or earth.[7] Prevent the spill from entering drains or water

courses.[15]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, sealed container for disposal.[8][9]

Decontamination: Clean the affected area thoroughly.

Disposal: Dispose of the container and any contaminated PPE as hazardous waste in

accordance with local, state, and federal regulations.[5]

First Aid Measures
Immediate and appropriate first aid is critical. This decision tree outlines the necessary steps

for different exposure routes.[16]
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First Aid Decision Tree for Exposure

Exposure Occurs

Route of Exposure?

Inhalation

Airway

Skin Contact

Dermal

Eye Contact

Ocular

Ingestion

Oral

1. Move to fresh air.
2. If breathing is difficult, give oxygen.
3. Seek immediate medical attention.

1. Immediately remove contaminated clothing.
2. Wash skin with plenty of soap and water for at least 15 mins.

3. Seek medical attention.

1. Immediately flush eyes with water for at least 15 mins.
2. Remove contact lenses, if present.
3. Seek immediate medical attention.

1. Rinse mouth with water.
2. DO NOT induce vomiting.

3. Seek immediate medical attention.

Click to download full resolution via product page

Caption: Immediate first aid actions based on the route of exposure.

Inhalation: Move the victim to fresh air immediately.[17] If breathing is difficult, trained

personnel should administer oxygen.[12] Seek prompt medical attention.[17]

Skin Contact: Immediately take off all contaminated clothing.[16] Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[15][17]

Eye Contact: Flush eyes cautiously with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do.[18] Seek immediate medical attention from an
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ophthalmologist.[15]

Ingestion: Rinse the mouth with water.[16] Do NOT induce vomiting.[5][19] Call a physician

or Poison Control Center immediately.[16]

Fire-Fighting Measures
This section provides guidance for responding to a fire involving 2-Chloro-5-methylpyrazine.

[20]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[16]

Specific Hazards: The compound is combustible and its vapors can form explosive mixtures

with air at elevated temperatures. Hazardous combustion products may include carbon

oxides and nitrogen oxides (NOx).

Protective Actions: Firefighters must wear a self-contained breathing apparatus (SCBA) and

full protective clothing to prevent contact with skin and eyes.[15][16]

Disposal Considerations
Proper disposal is a legal and ethical responsibility to protect human health and the

environment.

Procedure: Dispose of unused material and its container at an approved waste disposal

plant. Do not let the chemical enter drains or sewer systems.[15][16]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for

recycling or reconditioning if possible.[16] Otherwise, they must be disposed of as hazardous

waste.

This guide provides a detailed framework for mitigating the risks associated with 2-Chloro-5-
methylpyrazine. A proactive and educated approach to safety is paramount in the research

and development environment. Always consult the most recent Safety Data Sheet (SDS) for

the specific material you are using and adhere to your institution's safety policies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Chloro-5-methylpyrazine safety and handling
precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1367138#2-chloro-5-methylpyrazine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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